Cas no 2896-98-2 (1,4-Thiazepan-5-one)

• Product Name: 1,4-Thiazepan-5-one
• CAS No: 2896-98-2
• MF: C₅H₉NOS
• MW: 131.196059942245
• MDL: MFCD11111966
• CID: 272453
• PubChem ID: 286337
• Update Time: 2025-05-25

1,4-Thiazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepin-5(2H)-one,tetrahydro-
• tetrahydro-(2H)-1,4-thiazepin-5-one
• Tetrahydro-1,4-thiazepan-5-one
• 1,4-Thiazepan-5-one
• 1,4-Thiazepin-5(2H)-one, tetrahydro-
• NSC144313
• hexahydro-1,4-thiazepin-5-one
• YBUWZZKYXPWDGO-UHFFFAOYSA-N
• AK176776
• Tetrahydro-1,4-thiazepan-5-one, AldrichCPR
• Z2146654355
• 2896-98-2
• Z1198315286
• F2147-1376
• DS-9195
• CS-0045647
• NSC-144313
• EN300-152333
• W16383
• [1,4]Thiazepan-5-one
• FT-0686113
• A898335
• J-524853
• MFCD11111966
• AKOS006306167
• DTXSID40301568
• SY153540
• SCHEMBL4240098
• ALBB-022853
• Perhydro-1,4-thazepin-5-one
• DB-335772

• MDL： MFCD11111966
• Inchi： 1S/C5H9NOS/c7-5-1-3-8-4-2-6-5/h1-4H2,(H,6,7)
• InChI Key： YBUWZZKYXPWDGO-UHFFFAOYSA-N
• SMILES： S1CCC(NCC1)=O

Computed Properties

• Exact Mass: 131.04000
• Monoisotopic Mass: 131.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: -0.1

Experimental Properties

• Density: 1.129
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.509
• PSA: 54.40000
• LogP: 0.56830

1,4-Thiazepan-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• Hazard Category Code： 25-52
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD306776)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams

Additional information on 1,4-Thiazepan-5-one

1,4-Thiazepan-5-one (CAS No: 2896-98-2) - A Comprehensive Overview

1,4-Thiazepan-5-one, also known by its CAS registry number 2896-98-2, is a heterocyclic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazepanones, which are derivatives of thiazepines with a ketone group at the 5-position. The thiazepane ring system is a seven-membered ring containing one sulfur atom and one nitrogen atom, making it a valuable scaffold for various chemical modifications and applications.

The synthesis of 1,4-thiazepan-5-one has been extensively studied, with researchers exploring diverse methodologies to optimize its preparation. Recent advancements have focused on green chemistry approaches, such as microwave-assisted synthesis and catalytic systems, to enhance yield and reduce environmental impact. These methods not only streamline the production process but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

One of the most promising applications of 1,4-thiazepan-5-one lies in its potential as a building block for drug development. The compound's structural versatility allows for the incorporation of various substituents at different positions on the thiazepane ring, enabling the creation of molecules with diverse biological activities. For instance, derivatives of 1,4-thiazepan-5-one have been investigated for their anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the compound's ability to modulate key cellular pathways involved in inflammation and cancer progression, making it a compelling candidate for therapeutic intervention.

In addition to its pharmacological applications, 1,4-thiazepan-5-one has found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its ability to facilitate charge transport is highly advantageous.

The recent surge in interest in 1,4-thiazepan-5-one can be attributed to advancements in computational chemistry and high-throughput screening techniques. These tools have enabled scientists to predict the compound's behavior under various conditions and identify optimal substitution patterns for desired biological or chemical properties. Furthermore, the integration of artificial intelligence (AI) in drug discovery has accelerated the exploration of 1,4-thiazepan-5-one derivatives with improved bioavailability and efficacy.

Despite its immense potential, the development of 1,4-thiazepan-5-one into clinically relevant compounds faces several challenges. Issues such as poor solubility, rapid metabolism, and off-target effects must be addressed through meticulous medicinal chemistry efforts. Collaborative research between academia and industry is crucial to overcoming these hurdles and translating laboratory findings into real-world applications.

In conclusion, 1,4-thiazepan-5-one (CAS No: 2896-98-2) stands at the forefront of modern chemical research due to its structural diversity and functional versatility. As scientific understanding deepens and technological innovations continue to emerge, this compound is poised to play an increasingly significant role in drug discovery and materials science. The ongoing exploration of thiazepane derivatives underscores their immense potential to address unmet needs in medicine and technology.